2-(1H-Imidazol-2-yl)-thiazole-4-carbonitrile

• Molecular Formula: C7H4N4S
• Molecular Weight: 176.20 g/mol
• IUPAC Name: 2-(1H-imidazol-2-yl)-1,3-thiazole-4-carbonitrile
• InChI: InChI=1S/C7H4N4S/c8-3-5-4-12-7(11-5)6-9-1-2-10-6/h1-2,4H,(H,9,10)
• InChI Key: NGTUNIZCDWOHKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)C2=NC(=CS2)C#N

Description

2-(1H-Imidazol-2-yl)-thiazole-4-carbonitrile is a useful research compound. Its molecular formula is C7H4N4S and its molecular weight is 176.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(1H-Imidazole-2-yl)-thiazole-4-carboxylic acid amide (120 mg) in 2 mL of anhydrous pyridine is added 0.25 mL of POCl3 dropwise at 0° C. The reaction mixture is stirred at the same temperature for 2 hours, poured into ice water, neutralized with solid NaHCO3, and extracted with 5% MeOH in CH2Cl2. The extract is washed with brine, dried and concentrated to a solid. 1H NMR (DMSO): δ 13.45 (br, 1H), 8.82 (s, 1H), 7.38 (s, 1H), 7.12 (s, 1H). LRMS calcd 176, found 177 (MH+).